2-(3,4-Difluoro-2-methoxyphenyl)acetonitrile
Overview
Description
2-(3,4-Difluoro-2-methoxyphenyl)acetonitrile is an organic compound with a molecular weight of 183.16 . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for 2-(3,4-Difluoro-2-methoxyphenyl)acetonitrile is1S/C9H7F2NO/c1-13-9-5-8(11)7(10)4-6(9)2-3-12/h4-5H,2H2,1H3 . This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
2-(3,4-Difluoro-2-methoxyphenyl)acetonitrile is a solid at room temperature . It has a molecular weight of 183.16 . The compound’s InChI key isHNVKOFRTAALTGO-UHFFFAOYSA-N .
Scientific Research Applications
Medicinal Chemistry
2-(3,4-Difluoro-2-methoxyphenyl)acetonitrile: is a valuable intermediate in medicinal chemistry. It can be used to synthesize a variety of pharmacologically active molecules. Its difluoro and methoxy groups are particularly interesting for creating molecules with enhanced metabolic stability and improved pharmacokinetic properties .
Agriculture
In the agricultural sector, this compound could serve as a precursor in the synthesis of agrochemicals. The presence of fluorine atoms often contributes to the increased activity of herbicides and pesticides, potentially leading to the development of new formulations that are more effective at lower doses .
Material Science
Material scientists could explore the use of 2-(3,4-Difluoro-2-methoxyphenyl)acetonitrile in the creation of novel polymers or coatings. The compound’s structural features might impart unique physical properties, such as resistance to degradation or improved binding to other materials .
Environmental Science
This compound may have applications in environmental science, particularly in the synthesis of compounds used in environmental remediation processes. For instance, it could be used to create absorbents or reactants that help in the removal of pollutants from water or soil .
Analytical Chemistry
In analytical chemistry, 2-(3,4-Difluoro-2-methoxyphenyl)acetonitrile could be used as a standard or reagent in chromatographic methods. Its unique structure allows for its use in the calibration of equipment or in the development of new analytical techniques .
Pharmacology
Pharmacological research might utilize this compound in the design of drug candidates. The difluoro and methoxy groups could influence the interaction of new drugs with biological targets, potentially leading to the discovery of compounds with novel mechanisms of action .
Safety and Hazards
The safety information for 2-(3,4-Difluoro-2-methoxyphenyl)acetonitrile indicates that it is classified under GHS07. The hazard statements include H302, H312, and H332 . Precautionary statements include P261, P264, P270, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P330, P362, P403+P233, and P501 .
properties
IUPAC Name |
2-(3,4-difluoro-2-methoxyphenyl)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F2NO/c1-13-9-6(4-5-12)2-3-7(10)8(9)11/h2-3H,4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRURJYGZVHDYON-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1F)F)CC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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